Cas no 22282-82-2 (2,5-Dimethyl-4-nitropyridine)

• Product Name: 2,5-Dimethyl-4-nitropyridine
• CAS No: 22282-82-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1091710
• PubChem ID: 56628451
• Update Time: 2025-06-07

2,5-Dimethyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-nitropyridine
• DTXSID501308860
• SB54920
• 22282-82-2
• SCHEMBL3360541

• Inchi： 1S/C7H8N2O2/c1-5-4-8-6(2)3-7(5)9(10)11/h3-4H,1-2H3
• InChI Key： DUXWAAKUAFOLGR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=NC=C1C)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.7Ų

Additional information on 2,5-Dimethyl-4-nitropyridine

2,5-Dimethyl-4-nitropyridine: A Comprehensive Overview

2,5-Dimethyl-4-nitropyridine is a synthetic organic compound that belongs to the family of pyridine derivatives. Its molecular formula is C₈H₉N₃O₂, and it is characterized by its unique chemical structure, which includes methyl groups at positions 2 and 5, as well as a nitro group at position 4. This compound has been the subject of extensive research due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

One of the key features of 2,5-Dimethyl-4-nitropyridine is its high stability under standard conditions. This makes it an attractive candidate for use in long-term storage and transportation applications. Furthermore, the presence of the nitro group at position 4 renders the compound highly reactive, which can be leveraged in various chemical reactions to produce valuable intermediates or final products.

Recent studies have highlighted the potential of 2,5-Dimethyl-4-nitropyridine in the development of novel drugs. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory and anticancer properties. These findings underscore the importance of this compound in modern pharmaceutical research.

Another area where 2,5-Dimethyl-4-nitropyridine has shown promise is in the field of agrochemicals. The compound's structural features make it suitable for use as a herbicide or fungicide. Its ability to disrupt essential biological processes in target organisms while maintaining minimal toxicity to non-target species makes it an ideal candidate for agricultural applications.

From a materials science perspective, 2,5-Dimethyl-4-nitropyridine has been investigated for its potential use in the development of advanced materials. Its unique electronic properties and chemical reactivity make it a valuable building block in the synthesis of functional polymers, nanoparticles, and other innovative materials.

Overall, 2,5-Dimethyl-4-nitropyridine is a versatile compound with a wide range of applications across multiple industries. Its unique combination of structural features and chemical reactivity makes it an invaluable tool in modern chemical research and development.